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Compound of Interest

Compound Name: Methiocarb sulfone-d3

Cat. No.: B15140546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of methiocarb

and its primary metabolites in biological tissues. The methodologies outlined are intended to

offer a comprehensive guide for researchers involved in toxicology, environmental science, and

drug metabolism studies.

Introduction
Methiocarb (also known as Mesurol) is a carbamate pesticide widely used as an insecticide,

molluscicide, and bird repellent.[1] Due to its potential toxicity, monitoring its presence and the

biotransformation into its metabolites in biological systems is crucial for assessing exposure

and understanding its toxicological profile. The primary metabolic pathways of methiocarb in

mammals involve oxidation and hydrolysis.[2][3] The main metabolites of toxicological

significance are methiocarb sulfoxide and methiocarb sulfone.[4][5] This document details a

robust analytical workflow for the simultaneous quantification of methiocarb and its key

metabolites in various biological matrices.

Metabolic Pathway of Methiocarb
Methiocarb undergoes extensive metabolism in the liver, primarily through sulfoxidation to form

methiocarb sulfoxide, which can be further oxidized to methiocarb sulfone.[2][6] Another
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significant pathway is the hydrolysis of the carbamate ester linkage, leading to the formation of

methiocarb phenol.[3][5] The interplay of these pathways is crucial for the detoxification and

elimination of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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